Cas no 1203684-74-5 (3-(3-Methoxyphenyl)azetidine hydrochloride)

• Product Name: 3-(3-Methoxyphenyl)azetidine hydrochloride
• CAS No: 1203684-74-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD08460701
• CID: 2617114
• PubChem ID: 55254987
• Update Time: 2025-08-05

3-(3-Methoxyphenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)azetidine,hydrochloride
• 3-(3-METHOXYPHENYL)AZETIDINE HCL
• 3-(3-Methoxyphenyl)azetidine hydrochloride
• GS0540
• 3-(3-Methoxyphenyl)azetidine hydrochloride, AldrichCPR
• SB50935
• CS-0442376
• AKOS006291718
• 3-(3-methoxyphenyl)azetidine;hydrochloride
• 3-(3-Methoxyphenyl)azetidinehydrochloride
• SY258791
• AS-42595
• MFCD08460701
• 1203684-74-5

• MDL： MFCD08460701
• Inchi： 1S/C10H13NO.ClH/c1-12-10-4-2-3-8(5-10)9-6-11-7-9;/h2-5,9,11H,6-7H2,1H3;1H
• InChI Key： SCNFBPWWFIGVNS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1CNC1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-Methoxyphenyl)azetidine hydrochloride

Research Brief on 3-(3-Methoxyphenyl)azetidine hydrochloride (CAS: 1203684-74-5): Recent Advances and Applications

3-(3-Methoxyphenyl)azetidine hydrochloride (CAS: 1203684-74-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief consolidates the latest findings on the compound's synthesis, pharmacological properties, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(3-Methoxyphenyl)azetidine hydrochloride as a key intermediate in the synthesis of sigma-1 receptor ligands. The research demonstrated that modifications to the azetidine ring structure, including the introduction of the 3-methoxyphenyl moiety, significantly enhanced binding affinity and selectivity. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential in treating neuropathic pain and neurodegenerative disorders.

In another recent investigation, researchers focused on the compound's application in the development of monoamine oxidase B (MAO-B) inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of 3-(3-Methoxyphenyl)azetidine hydrochloride exhibited potent MAO-B inhibitory activity with IC50 values in the nanomolar range. These findings suggest potential applications in Parkinson's disease therapy, where MAO-B inhibition is a well-established therapeutic strategy.

The synthetic accessibility of 3-(3-Methoxyphenyl)azetidine hydrochloride has also been a subject of recent optimization efforts. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yields (85-90%) and reduced environmental impact through greener solvent systems. This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing.

Pharmacokinetic studies have revealed favorable properties of 3-(3-Methoxyphenyl)azetidine hydrochloride derivatives, including good blood-brain barrier penetration and metabolic stability. These characteristics, combined with the compound's structural versatility, position it as a promising scaffold for CNS drug discovery programs targeting various neurological disorders.

Ongoing research is exploring the compound's potential in other therapeutic areas, including as a building block for anticancer agents and anti-inflammatory drugs. Preliminary results from cell-based assays show promising activity against specific cancer cell lines, though further optimization and in vivo studies are required to fully evaluate these applications.

In conclusion, 3-(3-Methoxyphenyl)azetidine hydrochloride (CAS: 1203684-74-5) continues to emerge as a valuable chemical entity in medicinal chemistry, with recent studies expanding its potential applications across multiple therapeutic areas. The compound's synthetic accessibility, coupled with its demonstrated biological activities, makes it a focus of ongoing research in both academic and industrial settings.